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Cat. No.: B15619225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MO-I-1100 is a potent and selective small molecule inhibitor of Aspartyl-(Asparaginyl)-β-

hydroxylase (ASPH), a key enzyme implicated in the malignant progression of various cancers.

[1][2][3] ASPH overexpression has been linked to increased cell proliferation, migration, and

invasion in several tumor types, including hepatocellular carcinoma, pancreatic cancer, and

cholangiocarcinoma.[4][5][6] MO-I-1100 exerts its anti-tumor effects by suppressing the Notch

signaling cascade, making it a valuable tool for cancer research and therapeutic development.

[1]

Proper preparation and storage of MO-I-1100 stock solutions are critical to ensure its stability

and efficacy in in vitro and in vivo experimental models. These application notes provide

detailed protocols for the preparation and storage of MO-I-1100 to ensure consistent and

reliable experimental outcomes.

Quantitative Data Summary
For ease of reference, the following tables summarize the key quantitative data for MO-I-1100
solubility and stock solution storage.

Table 1: MO-I-1100 Solubility
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Solvent Concentration Notes

Dimethyl Sulfoxide (DMSO) ≥ 15.0 mg/mL

A clear solution can be

obtained at this concentration.

For optimal results, use newly

opened, high-purity DMSO.

Table 2: MO-I-1100 Stock Solution Storage Conditions

Storage Temperature Shelf Life Notes

-20°C 1 month

Protect from light. Aliquot to

avoid repeated freeze-thaw

cycles.

-80°C 6 months

Protect from light. Aliquot to

avoid repeated freeze-thaw

cycles. This is the

recommended long-term

storage condition.

Experimental Protocols
Protocol 1: Preparation of a 10 mM MO-I-1100 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MO-I-1100 in DMSO. The

molecular weight of MO-I-1100 is assumed to be approximately 379.8 g/mol for calculation

purposes.

Materials:

MO-I-1100 powder

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes
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Vortex mixer

Calibrated pipettes

Procedure:

Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood to

prevent contamination.

Weighing MO-I-1100: Carefully weigh the desired amount of MO-I-1100 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.798 mg of MO-I-1100.

Solvent Addition: Add the appropriate volume of DMSO to the vial containing the MO-I-1100
powder. To prepare a 10 mM solution, the required volume of DMSO can be calculated

based on the mass of the compound. For instance, for 1 mg of MO-I-1100, add 0.2633 mL of

DMSO to achieve a 10 mM concentration.[1]

Dissolution: Vortex the solution thoroughly until the MO-I-1100 powder is completely

dissolved, resulting in a clear solution. Gentle warming (e.g., in a 37°C water bath for a few

minutes) may aid in dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1] Always protect the stock solution from light.[1]

Table 3: Volume of DMSO for Preparing MO-I-1100 Stock Solutions
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Desired Concentration Mass of MO-I-1100 Volume of DMSO

1 mM 1 mg 2.6329 mL

5 mM 1 mg 0.5266 mL

10 mM 1 mg 0.2633 mL

1 mM 5 mg 13.1645 mL

5 mM 5 mg 2.6329 mL

10 mM 5 mg 1.3164 mL

1 mM 10 mg 26.3290 mL

5 mM 10 mg 5.2658 mL

10 mM 10 mg 2.6329 mL

Protocol 2: Preparation of a Working Solution for In Vivo
Studies
This protocol provides an example of how to prepare a working solution of MO-I-1100 for

intraperitoneal (i.p.) administration in animal models, using a combination of DMSO and corn

oil.

Materials:

MO-I-1100 stock solution in DMSO (e.g., 15.0 mg/mL)

Sterile corn oil

Sterile tubes for dilution

Vortex mixer

Procedure:

Vehicle Preparation: Prepare the desired volume of the vehicle. This protocol uses a 10%

DMSO and 90% corn oil mixture.
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Dilution: To prepare 1 mL of the working solution, add 100 µL of the 15.0 mg/mL MO-I-1100
DMSO stock solution to 900 µL of sterile corn oil.[1]

Mixing: Mix the solution thoroughly by vortexing to ensure a homogenous suspension.

Administration: The working solution is now ready for administration to the animal model.

Note that for continuous dosing periods exceeding half a month, the stability of this

formulation should be carefully considered.[1]

Visualizations
The following diagrams illustrate the key workflows and signaling pathways related to MO-I-
1100.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15619225?utm_src=pdf-body
https://www.medchemexpress.com/mo-i-1100.html
https://www.medchemexpress.com/mo-i-1100.html
https://www.benchchem.com/product/b15619225?utm_src=pdf-body
https://www.benchchem.com/product/b15619225?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Storage

Weigh MO-I-1100 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Single-Use Tubes

-20°C (≤ 1 month)
Protect from Light

Short-term

-80°C (≤ 6 months)
Protect from Light

Long-term

Click to download full resolution via product page

Caption: Workflow for MO-I-1100 Stock Solution Preparation and Storage.
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Caption: MO-I-1100 Inhibition of the ASPH-Notch Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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